2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2,6-difluorophenyl)methyl]-1-[(2-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H26F2N2O/c1-16-5-2-3-6-17(16)13-25-11-10-24(14-18(25)9-12-26)15-19-20(22)7-4-8-21(19)23/h2-8,18,26H,9-15H2,1H3
• InChI Key: UAULBZNGJGQWHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2CCO)CC3=C(C=CC=C3F)F
• Molecular Formula: C21H26F2N2O
• Molecular Weight: 360.4 g/mol

Description

2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol, also known as DF-MPPO, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a type of receptor that is expressed in various tissues throughout the body.

Scientific Research Applications

2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been extensively used in scientific research to study the role of α7 nAChR in various physiological and pathological conditions. The α7 nAChR is known to be involved in several processes such as learning and memory, inflammation, and pain perception. 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been shown to block the activity of α7 nAChR, thereby providing a tool for studying the role of this receptor in various biological processes.

Mechanism of Action

The mechanism of action of 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol involves its binding to the α7 nAChR and blocking its activity. The α7 nAChR is a ligand-gated ion channel that is activated by the binding of acetylcholine. When activated, the receptor allows the influx of calcium ions into the cell, which triggers various signaling pathways. 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol blocks the activity of the receptor by binding to its allosteric site, which prevents the binding of acetylcholine to the receptor.
Biochemical and Physiological Effects
2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been shown to have several biochemical and physiological effects. In a study by Papke et al. (2015), 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol was shown to block the activity of the α7 nAChR in human embryonic kidney cells, which resulted in the inhibition of calcium influx into the cells. 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has also been shown to block the activity of the α7 nAChR in the brain, which has been implicated in the regulation of learning and memory.

Advantages and Limitations for Lab Experiments

2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has several advantages for lab experiments. It is a highly selective antagonist of the α7 nAChR, which allows for the specific blocking of this receptor without affecting other receptors. This specificity is important for studying the role of the α7 nAChR in various biological processes. However, 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has some limitations as well. It has a short half-life, which makes it difficult to use for long-term studies. Additionally, it has poor solubility in water, which limits its use in some experimental conditions.

Future Directions

There are several future directions for research involving 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol. One potential area of research is the study of the role of the α7 nAChR in the pathogenesis of various diseases such as Alzheimer's disease and schizophrenia. 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol could be used to study the effects of blocking the α7 nAChR in animal models of these diseases. Another potential area of research is the development of new drugs that target the α7 nAChR. 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol could be used as a starting point for the development of new drugs that have improved pharmacological properties. Finally, 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol could be used to study the role of the α7 nAChR in various physiological processes such as inflammation and pain perception.
Conclusion
In conclusion, 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the field of scientific research. It is a selective antagonist of the α7 nAChR, which allows for the specific blocking of this receptor without affecting other receptors. 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been extensively used in scientific research to study the role of α7 nAChR in various physiological and pathological conditions. Its mechanism of action involves its binding to the α7 nAChR and blocking its activity. 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has several advantages for lab experiments, but it also has some limitations. There are several future directions for research involving 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol, including the study of the role of the α7 nAChR in the pathogenesis of various diseases and the development of new drugs that target this receptor.

Synthesis Methods

The synthesis of 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol involves a series of chemical reactions starting from 2,6-difluorobenzyl chloride, 2-methylbenzylamine, and 2-(2-hydroxyethoxy)ethylamine. The reaction proceeds through a series of steps involving the formation of intermediates, which are then converted to the final product through various chemical reactions. The synthesis of 2-[4-(2,6-difluorobenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been described in detail in a scientific paper by Papke et al. (2015).